Cas no 6151-25-3 (Quercetin dihydrate)

• Product Name: Quercetin dihydrate
• CAS No: 6151-25-3
• MF: C₁₅H₁₄O₉
• MW: 338.266265392303
• MDL: MFCD00149487
• CID: 46442
• PubChem ID: 5284452
• Update Time: 2025-04-19

Quercetin dihydrate Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one dihydrate
• 3,3,4,5,7-Pentahydroxyflavone hydrate
• 3,3,4,5,7-pentahydroxy-2-phenyl-4H-chromen-4-one dihydrate
• Quercetin hydrate
• 3,3,4,5,7-Pentahydroxy-flavone dihydrate
• Quercetin Dihydrate
• Quercetin
• QUERCETIN DIHYDRATE(AS) PrintBack
• QUERCETIN DIHYDRATE(RG)
• Quercetin-d3 (Major)
• 3,3`,4`,5,7-Pentahydroxyflavone dihydrate
• 3,3′,4′,5,7-Pentahydroxyflavone
• Quercetinic acid
• Sophoretin
• 3,3',4',5,7-Pentahydroxyflavone dihydrate
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one dihydrate
• Quercetine dihydrate
• Quercetin, Dihydrate
• Quercetin (dihydrate)
• Quercetin dihydrate (Sophoretin)
• Flavone, 3,3',4',5,7-pentahydroxy-, dihydrate
• 53B03V78A6
• AK101905
• DSSTox_CID_1219
• 3,3′,4′,5,7-Pentah
• 6151-25-3
• Quercetin,(S)
• SY061661
• FT-0601606
• BCP07318
• MFCD00149487
• Prestwick_541
• QUERCETIN DIHYDRATE [WHO-DD]
• SW148203-5
• Tox21_201150
• F0001-1629
• HMS1569F15
• 2-(3,4-dihydroxyphenyl)-3,5,7-
• trihydroxy-4H-chromen-4-one dihydrate
• A833274
• CCRIS 3304
• CAS-6151-25-3
• C15H10O7.2H2O
• CHEMBL1520590
• CCG-208320
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-onedihydrate
• CS-0007880
• s2347
• HMS3884N13
• QUERCETIN DIHYDRATE [MI]
• HMS3656A09
• Quercetindihydrate
• NCGC00258702-01
• Q27261093
• DTXSID9021219
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychromen-4-one;dihydrate
• AKOS004910448
• AS-13663
• HMS2096F15
• NCGC00017056-01
• Tox21_110761_1
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one dihydrate; 3,3′,4′,5,7-Pentahydroxyflavone dihydrate
• UNII-53B03V78A6
• NCGC00015870-27
• DTXCID401219
• HMS3403F09
• 2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one Dihydrate (Quercetin Dihydrate)
• HB0543
• 3',4',5,7-tetrahydroxyflavonol
• Tox21_110761
• B0005-465575
• HY-N0146
• BMK1-G2
• SCHEMBL22103
• Quercetin dihydrate,97%
• GMGIWEZSKCNYSW-UHFFFAOYSA-N
• HY-N0146R
• Quercetin (dihydrate) (Standard)
• Quercetin dihydrate

• MDL： MFCD00149487
• Inchi： 1S/C15H10O7.2H2O/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6;;/h1-5,16-19,21H;2*1H2
• InChI Key： GMGIWEZSKCNYSW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=CC(=CC1=2)O)O)=O)O)C1C=CC(=C(C=1)O)O.O.O
• BRN： 317313

Computed Properties

• Exact Mass: 338.06400
• Monoisotopic Mass: 338.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 435
• XLogP3: nothing
• Topological Polar Surface Area: 129
• Molecular Weight: 338.27

Experimental Properties

• Color/Form: Powder
• Density: 1.1440
• Melting Point: >300 °C (lit.)
• Boiling Point: 642.4°C at 760 mmHg
• Flash Point: 642.4 °C at 760 mmHg
• Water Partition Coefficient: Almost insoluble
• PSA: 149.82000
• LogP: 1.85940
• Merck: 14,8034
• Color index: 75670
• Sensitiveness: Sensitive to light
• Solubility: 1g is dissolved in 290ml absolute ethanol, 23ml boiling ethanol, glacial acetic acid, yellow in alkaline solution, and almost insoluble in water.

Quercetin dihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：LK8950000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in mice: 160 mg/kg (Sullivan)
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone